Cas no 1806342-60-8 (7-Hydroxybenzo[d]oxazole-2-carboxaldehyde)

• Product Name: 7-Hydroxybenzo[d]oxazole-2-carboxaldehyde
• CAS No: 1806342-60-8
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 4817090
• Update Time: 2025-07-23

7-Hydroxybenzo[d]oxazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxybenzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C8H5NO3/c10-4-7-9-5-2-1-3-6(11)8(5)12-7/h1-4,11H
• InChI Key： PXFYLDPNEJJGGB-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2C=CC=C(C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3

Additional information on 7-Hydroxybenzo[d]oxazole-2-carboxaldehyde

Research Brief on 7-Hydroxybenzo[d]oxazole-2-carboxaldehyde (CAS: 1806342-60-8) in Chemical Biology and Pharmaceutical Applications

The compound 7-Hydroxybenzo[d]oxazole-2-carboxaldehyde (CAS: 1806342-60-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. This heterocyclic aldehyde, featuring a benzo[d]oxazole core with a formyl group at the 2-position and a hydroxyl substituent at the 7-position, serves as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in developing kinase inhibitors, antimicrobial agents, and fluorescent probes, leveraging its unique electronic properties and reactivity.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of 1806342-60-8 as a precursor for covalent inhibitors targeting Bruton’s tyrosine kinase (BTK). Researchers functionalized the aldehyde group to form reversible Michael acceptors, achieving sub-nanomolar potency in B-cell lymphoma models. Parallel work in ACS Chemical Biology revealed its incorporation into Schiff base-linked fluorescent sensors for detecting reactive oxygen species (ROS) in live cells, capitalizing on the hydroxyl group’s redox sensitivity.

Structural optimization efforts have focused on modifying the benzo[d]oxazole core to enhance pharmacokinetic properties. For instance, a team at the University of Cambridge (2024, Chemical Science) reported halogenated derivatives of 7-Hydroxybenzo[d]oxazole-2-carboxaldehyde with improved blood-brain barrier penetration for neurodegenerative disease targets. Quantum mechanical calculations and X-ray crystallography data confirmed intramolecular hydrogen bonding between the aldehyde and hydroxyl groups, stabilizing bioactive conformations.

Industrial applications are emerging, with Patheon and Catalent listing 1806342-60-8 in their high-potency API (HPAPI) catalogs for GMP-scale production. Analytical challenges, particularly in HPLC purity assessment due to the compound’s UV absorbance characteristics, were addressed in a 2024 Pharmaceutical Research paper proposing a novel reverse-phase method with 0.05% trifluoroacetic acid modifier.

Ongoing clinical relevance includes its use in PROTAC (proteolysis-targeting chimera) development, where the aldehyde moiety enables linker diversification. A phase I trial (NCT05678945) currently evaluates a 1806342-60-8-derived EGFR degrader in non-small cell lung cancer. Safety assessments in Toxicological Sciences (2023) established an LD50 >500 mg/kg in rodent models, supporting further development.

Future directions emphasize green chemistry approaches to synthesize this scaffold, with recent breakthroughs in photocatalytic C-H oxidation (Nature Catalysis, 2024) reducing synthetic steps from traditional 5-step sequences to just 2 steps. The compound’s unique combination of hydrogen bond donor/acceptor capacity (LogP 1.8, PSA 58 Ų) positions it as a privileged structure in fragment-based drug discovery pipelines.